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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B15575918 Get Quote

Essential Safety and Handling Guide for NO-711
Disclaimer: The following information is provided for research and drug development

professionals and is based on the assumption that "NO-711ME" refers to the potent and

selective GABA transporter 1 (GAT-1) inhibitor, NO-711 hydrochloride. This guide is intended to

supplement, not replace, the official Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the supplier-specific SDS for comprehensive safety information before handling

this compound.

This document provides crucial, immediate safety, handling, and disposal protocols for NO-711

hydrochloride, a potent neuroactive compound. Adherence to these procedures is vital for

ensuring personnel safety and regulatory compliance in a laboratory setting.

I. Compound Identification and Properties
NO-711 hydrochloride is a potent and selective inhibitor of the GABA transporter 1 (GAT-1),

effectively increasing synaptic GABA levels.[1] Due to its high potency, it must be handled with

care to avoid accidental exposure.
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Property Value Source

Chemical Name NO-711 hydrochloride Sigma-Aldrich

CAS Number 145645-62-1 Sigma-Aldrich

Molecular Formula C₂₁H₂₂N₂O₃ · HCl Sigma-Aldrich

Molecular Weight 386.87 g/mol Sigma-Aldrich

Form Powder Sigma-Aldrich

Solubility H₂O: 10 mg/mL at 60 °C Sigma-Aldrich

Storage Desiccated, protect from light Sigma-Aldrich

II. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling NO-711 to prevent inhalation,

dermal, and ocular exposure.

Equipment Specification Rationale

Gloves
Double-gloving with nitrile

gloves

Prevents skin contact and

allows for safe removal of the

outer layer in case of

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from airborne

particles and splashes.

Respiratory Protection

N95-rated dust mask or a

higher-level respirator (e.g.,

PAPR)

Prevents inhalation of the fine

powder, which is a primary

route of exposure.

Lab Coat

Disposable lab coat or a

dedicated lab coat with long

sleeves and elastic cuffs

Protects skin and personal

clothing from contamination.
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III. Experimental Protocols: Safe Handling
Procedures
These step-by-step protocols are designed to minimize exposure risk during routine laboratory

procedures involving NO-711.

A. Engineering Controls:

Fume Hood: All handling of powdered NO-711, including weighing and solution preparation,

must be conducted in a certified chemical fume hood to contain any airborne particles.

Ventilation: Ensure the laboratory has adequate general ventilation.

B. Weighing and Solution Preparation:

Preparation: Before starting, ensure the fume hood is clean and uncluttered. Gather all

necessary equipment, including a calibrated analytical balance, weighing paper, spatulas,

and appropriate solvents.

Donning PPE: Put on all required PPE as specified in the table above.

Weighing: Carefully weigh the desired amount of NO-711 powder on weighing paper inside

the fume hood. Use a spatula to transfer the powder, avoiding any sudden movements that

could create dust.

Dissolving: Place the weighing paper with the compound into the appropriate glassware for

dissolution. Add the solvent slowly to avoid splashing.

Cleaning: After dissolution, carefully wipe down the balance and surrounding surfaces with a

damp cloth. Dispose of the weighing paper and any contaminated wipes as hazardous

waste.

C. Spill Cleanup:

Evacuate: In case of a spill, immediately evacuate the area and inform others.

Secure the Area: Restrict access to the spill area.
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Assess the Spill: Determine the extent of the spill and if it is safe to clean up with the

available equipment. For large spills, contact the institution's environmental health and safety

(EHS) department.

Cleanup: For small spills, wear appropriate PPE. Gently cover the spill with an absorbent

material. Working from the outside in, carefully collect the absorbed material and place it in a

sealed container for hazardous waste.

Decontaminate: Clean the spill area with an appropriate solvent or detergent, and dispose of

all cleaning materials as hazardous waste.

IV. Disposal Plan
Proper disposal of NO-711 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid Waste (unused compound, contaminated

gloves, wipes, etc.)

- Collect in a clearly labeled, sealed, and

puncture-resistant container. - Label as

"Hazardous Waste" with the full chemical name.

- Store in a designated hazardous waste

accumulation area.

Liquid Waste (solutions containing NO-711)

- Collect in a sealed, leak-proof, and chemically

compatible container. - Do not mix with other

waste streams unless compatible. - Label as

"Hazardous Waste" with the full chemical name

and approximate concentration.

Empty Containers

- Triple rinse the container with a suitable

solvent. - Collect the first rinse as hazardous

liquid waste.[2] - Deface the original label before

disposing of the rinsed container in the

appropriate recycling or trash receptacle.

All hazardous waste must be disposed of through the institution's EHS-approved waste

management program.
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V. Mandatory Visualizations
Experimental Workflow for Handling NO-711
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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